Cas no 74483-52-6 (4-Fluoro-3-methylbenzotrifluoride)

• Product Name: 4-Fluoro-3-methylbenzotrifluoride
• CAS No: 74483-52-6
• MF: C₈H₆F₄
• MW: 178.126856327057
• CID: 556636
• PubChem ID: 20272577
• Update Time: 2025-04-19

4-Fluoro-3-methylbenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-2-methyl-4-(trifluoromethyl)-
• 1-fluoro-2-methyl-4-(trifluoromethyl)benzene
• 4-FLUORO-3-METHYLBENZOTRIFLUORIDE
• 3-methyl-4-fluoro-benzotrifluoride
• MFCD07778352
• E90083
• 1-Fluoro-2-methyl-4-(trifluoromethyl)-benzene
• SPICZPCIWHHXED-UHFFFAOYSA-N
• SCHEMBL476625
• AKOS005255658
• FS-4815
• CS-0191299
• MKHHXJFOOLAIOF-UHFFFAOYSA-N
• 74483-52-6
• LFZQHNJNNKSFMO-UHFFFAOYSA-N
• FT-0678662
• DTXSID70604453
• 3-METHYL-4-FLUOROBENZOTRIFLUORIDE
• STL556333
• BENZENE, 1-FLUORO-2-METHYL-4-(TRIFLUOROMETHYL)-
• BBL102530
• DB-339437
• 4-Fluoro-3-methylbenzotrifluoride

• MDL： MFCD07778352
• Inchi： 1S/C8H6F4/c1-5-4-6(8(10,11)12)2-3-7(5)9/h2-4H,1H3
• InChI Key： SPICZPCIWHHXED-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(F)(F)F)=CC=1C

Computed Properties

• Exact Mass: 178.04100
• Monoisotopic Mass: 178.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.241
• Boiling Point: 127.8°C at 760 mmHg
• Flash Point: 16.2°C
• Refractive Index: 1.416
• PSA: 0.00000
• LogP: 3.15290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes